Cas no 2137660-49-0 (2-(Aminomethyl)-4-(2-cyclopropylacetyl)-1lambda6-thiomorpholine-1,1-dione)

• Product Name: 2-(Aminomethyl)-4-(2-cyclopropylacetyl)-1lambda6-thiomorpholine-1,1-dione
• CAS No: 2137660-49-0
• MF: C₁₀H₁₈N₂O₃S
• MW: 246.326521396637
• CID: 6258217
• PubChem ID: 165458724
• Update Time: 2025-05-22

2-(Aminomethyl)-4-(2-cyclopropylacetyl)-1lambda6-thiomorpholine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• EN300-739574
• 2137660-49-0
• 2-(aminomethyl)-4-(2-cyclopropylacetyl)-1lambda6-thiomorpholine-1,1-dione
• 2-(Aminomethyl)-4-(2-cyclopropylacetyl)-1lambda6-thiomorpholine-1,1-dione

• Inchi： 1S/C10H18N2O3S/c11-6-9-7-12(3-4-16(9,14)15)10(13)5-8-1-2-8/h8-9H,1-7,11H2
• InChI Key： GJEFMKCDDJOBRI-UHFFFAOYSA-N
• SMILES： S1(CCN(C(CC2CC2)=O)CC1CN)(=O)=O

Computed Properties

• Exact Mass: 246.10381361g/mol
• Monoisotopic Mass: 246.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 88.8Ų

Additional information on 2-(Aminomethyl)-4-(2-cyclopropylacetyl)-1lambda6-thiomorpholine-1,1-dione

2-(Aminomethyl)-4-(2-cyclopropylacetyl)-1λ6-thiomorpholine-1,1-dione: A Comprehensive Overview

The compound with CAS No. 2137660-49-0, known as 2-(Aminomethyl)-4-(2-cyclopropylacetyl)-1λ6-thiomorpholine-1,1-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiomorpholines, which are sulfur-containing heterocyclic compounds with diverse applications in drug discovery. The structure of this molecule is characterized by a thiomorpholine ring system substituted with an aminomethyl group at position 2 and a 2-cyclopropylacetyl group at position 4, making it a unique derivative with potential bioactivity.

Recent studies have highlighted the importance of thiomorpholine derivatives in the development of novel therapeutic agents. The thiomorpholine ring serves as a versatile scaffold for the attachment of various functional groups, enabling the modulation of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The presence of the aminomethyl group introduces additional flexibility and potential sites for hydrogen bonding, which can enhance the molecule's interaction with biological targets. Similarly, the 2-cyclopropylacetyl group contributes to the molecule's hydrophobicity and rigidity, which are critical for binding to specific protein pockets.

One of the most promising applications of 2-(Aminomethyl)-4-(2-cyclopropylacetyl)-1λ6-thiomorpholine-1,1-dione lies in its potential as a lead compound for drug development. Researchers have explored its ability to inhibit key enzymes and receptors involved in various pathological processes. For instance, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in anti-cancer therapies. Additionally, its structural features make it a candidate for further optimization through medicinal chemistry approaches to improve potency and selectivity.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalytic transformations. The construction of the thiomorpholine ring typically requires careful control over reaction conditions to ensure high yields and purity. The introduction of the aminomethyl and 2-cyclopropylacetyl substituents is achieved through selective alkylation or acylation reactions, depending on the desired regiochemistry. Recent advancements in asymmetric catalysis have also enabled the synthesis of enantiomerically enriched versions of this compound, which are valuable for studying stereochemical effects on bioactivity.

In terms of pharmacokinetics, preliminary studies suggest that 2-(Aminomethyl)-4-(2-cyclopropylacetyl)-1λ6-thiomorpholine-1,1-dione exhibits moderate absorption and distribution properties in preclinical models. Its metabolic stability appears to be influenced by the presence of sulfur atoms in the thiomorpholine ring, which can act as sites for oxidative metabolism. However, further investigations are required to fully understand its pharmacokinetic profile and identify potential drug-drug interaction risks.

The environmental impact of this compound is another area of interest, particularly given its potential use in pharmaceutical applications. Studies have shown that thiomorpholine derivatives can undergo biodegradation under specific environmental conditions, reducing their persistence in ecosystems. However, additional research is needed to assess the long-term effects of this compound on aquatic organisms and soil microbiota.

In conclusion, 2-(Aminomethyl)-4-(2-cyclopropylacetyl)-1λ6-thiomorpholine-1,1-dione represents a valuable addition to the portfolio of thiomorpholine derivatives with promising therapeutic potential. Its unique structure and functional groups make it an attractive target for further exploration in drug discovery programs. As research continues to uncover its full spectrum of biological activities and mechanisms of action, this compound is expected to play a significant role in advancing novel treatment options for various diseases.